2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide

• IUPAC Name: 2-(benzylamino)-N-(2-phenylethyl)-2-sulfanylideneacetamide
• InChI: InChI=1S/C17H18N2OS/c20-16(18-12-11-14-7-3-1-4-8-14)17(21)19-13-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,18,20)(H,19,21)
• InChI Key: ZTKASSNASGKXCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C(=S)NCC2=CC=CC=C2
• Molecular Formula: C17H18N2OS
• Molecular Weight: 298.4 g/mol

Description

2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide, also known as BPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPTA is a thioester derivative of benzylamine and phenylethylamine, and its chemical formula is C18H20N2OS. In

Scientific Research Applications

2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide has been studied extensively for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide has been shown to have anticancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In agriculture, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide has been shown to have antifungal properties and can be used as a fungicide. In materials science, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide has been studied for its potential use in the development of organic semiconductors.

Mechanism of Action

The mechanism of action of 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. In cancer cells, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting HDACs, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide can prevent the growth and proliferation of cancer cells. In neurodegenerative diseases, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide has been shown to inhibit the aggregation of amyloid-beta peptides, which are thought to play a role in the development of these diseases.
Biochemical and Physiological Effects
2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide has been shown to have several biochemical and physiological effects. In cancer cells, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide has been shown to induce apoptosis, or programmed cell death, by activating certain signaling pathways. It has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed, and is necessary for the growth and spread of cancer cells. In neurodegenerative diseases, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide has been shown to reduce the accumulation of amyloid-beta peptides in the brain, which can lead to a reduction in cognitive decline.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide in lab experiments is its relatively simple synthesis method, which allows for large quantities of the compound to be produced. Additionally, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide has been shown to have low toxicity, which makes it a safe compound to work with in the lab. However, one of the limitations of using 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide. In medicine, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide could be further studied for its potential use in treating other types of cancer and neurodegenerative diseases. Additionally, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide could be studied for its potential use in combination with other drugs to enhance their efficacy. In agriculture, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide could be further studied for its potential use as a fungicide and could be tested for its efficacy against different types of fungi. In materials science, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide could be studied for its potential use in the development of new organic semiconductors with improved properties.
Conclusion
In conclusion, 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide, or 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide has been studied for its potential use in medicine, agriculture, and materials science, and has been shown to have anticancer, antifungal, and neuroprotective properties. While there are still many unanswered questions about the mechanism of action of 2-(benzylamino)-N-(2-phenylethyl)-2-thioxoacetamide, its potential applications make it a promising compound for future research.